7-chloro-4-nitro-5-phenyl[1,2,4]triazolo[4,3-a]quinoline

• IUPAC Name: 7-chloro-4-nitro-5-phenyl-[1,2,4]triazolo[4,3-a]quinoline
• InChI: InChI=1S/C16H9ClN4O2/c17-11-6-7-13-12(8-11)14(10-4-2-1-3-5-10)15(21(22)23)16-19-18-9-20(13)16/h1-9H
• InChI Key: GIPIBZDIPASNPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C3=NN=CN3C4=C2C=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C16H9ClN4O2
• Molecular Weight: 324.72 g/mol

Description

7-chloro-4-nitro-5-phenyl[1,2,4]triazolo[4,3-a]quinoline is a chemical compound that belongs to the family of triazoloquinolines. It is a potent inhibitor of the enzyme topoisomerase II, which is involved in DNA replication and repair processes. Due to its unique chemical structure and biological activity, 7-chloro-4-nitro-5-phenyl[1,2,4]triazolo[4,3-a]quinoline has been the subject of extensive scientific research.

Mechanism of Action

The mechanism of action of 7-chloro-4-nitro-5-phenyl[1,2,4]triazolo[4,3-a]quinoline involves the inhibition of topoisomerase II, which is an enzyme that is essential for DNA replication and repair processes. Topoisomerase II is responsible for creating and resolving DNA strand breaks during these processes. By inhibiting the activity of topoisomerase II, 7-chloro-4-nitro-5-phenyl[1,2,4]triazolo[4,3-a]quinoline prevents the proper replication and repair of DNA, leading to cell death.
Biochemical and Physiological Effects
7-chloro-4-nitro-5-phenyl[1,2,4]triazolo[4,3-a]quinoline has been shown to have a variety of biochemical and physiological effects. In addition to its anticancer activity, the compound has been shown to have antibacterial and antifungal activity. It has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which can have a variety of physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using 7-chloro-4-nitro-5-phenyl[1,2,4]triazolo[4,3-a]quinoline in lab experiments is its potent activity against cancer cells. This makes it a useful tool for studying the mechanisms of cancer cell growth and death. However, one limitation of using this compound is its potential toxicity. It is important to use appropriate safety measures when working with this compound to minimize the risk of exposure.

Future Directions

There are several future directions for research involving 7-chloro-4-nitro-5-phenyl[1,2,4]triazolo[4,3-a]quinoline. One area of research is the development of new derivatives of this compound with improved anticancer activity and reduced toxicity. Another area of research is the investigation of the compound's activity against other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the use of this compound in combination with other anticancer agents is an area of research that has the potential to improve cancer therapy.

Synthesis Methods

The synthesis of 7-chloro-4-nitro-5-phenyl[1,2,4]triazolo[4,3-a]quinoline involves the reaction of 2-chloro-4-nitroaniline with phenylacetylene in the presence of copper(I) iodide and triphenylphosphine. This reaction leads to the formation of 7-chloro-4-nitro-5-phenyl[1,2,4]triazolo[4,3-a]quinoline in good yields. The chemical structure of the compound can be confirmed by various spectroscopic techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

7-chloro-4-nitro-5-phenyl[1,2,4]triazolo[4,3-a]quinoline has been extensively studied for its potential as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. The compound exerts its anticancer activity by inhibiting the activity of topoisomerase II, which is essential for DNA replication and cell division. In addition, 7-chloro-4-nitro-5-phenyl[1,2,4]triazolo[4,3-a]quinoline has been shown to induce apoptosis (programmed cell death) in cancer cells, making it a promising candidate for cancer therapy.